2,6-Bis(trifluoromethyl)-4-nitroaniline, 98%

• IUPAC Name: 4-nitro-2,6-bis(trifluoromethyl)aniline
• InChI: InChI=1S/C8H4F6N2O2/c9-7(10,11)4-1-3(16(17)18)2-5(6(4)15)8(12,13)14/h1-2H,15H2
• InChI Key: RZMLCRWDGFATCO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(F)(F)F)N)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C8H4F6N2O2
• Molecular Weight: 274.12 g/mol

Description

2,6-Bis(trifluoromethyl)-4-nitroaniline, or 2,6-Bis-TFNA, is an organic compound that is used as a reagent in organic synthesis. It is composed of a nitro group attached to a trifluoromethyl group on the para position of an aniline. 2,6-Bis-TFNA is a colorless crystalline solid that is soluble in most common organic solvents and has a melting point of 130-131 °C. It is used in a variety of applications, including the synthesis of pharmaceuticals, dyes, and catalysts.

Mechanism of Action

2,6-Bis-TFNA is a reagent that is used in organic synthesis. It is used to convert a variety of functional groups into their corresponding trifluoromethyl derivatives. This is accomplished through a nucleophilic substitution reaction, in which the trifluoromethyl group of 2,6-Bis-TFNA acts as a nucleophile and attacks the functional group of the substrate. This results in the formation of a new carbon-fluorine bond, and the trifluoromethyl group is attached to the substrate.
Biochemical and Physiological Effects
2,6-Bis-TFNA has not been studied for its potential biochemical or physiological effects. As it is used as a reagent in organic synthesis, it is not likely to have any significant biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

2,6-Bis-TFNA has several advantages and limitations for use in laboratory experiments. The most notable advantage is that it is relatively easy to synthesize, as it can be synthesized from readily available starting materials. Additionally, it is relatively stable, and can be stored for long periods of time without significant degradation. One limitation of 2,6-Bis-TFNA is that it is not soluble in water, and therefore it must be used in organic solvents. Additionally, it is relatively expensive, and therefore it is not suitable for large-scale synthesis.

Future Directions

As 2,6-Bis-TFNA is a relatively new reagent, there are a number of potential future directions for research. The most promising area of research is in the development of new synthetic methods utilizing 2,6-Bis-TFNA. Additionally, further research could be conducted on the mechanism of action of 2,6-Bis-TFNA, as well as its potential applications in the synthesis of pharmaceuticals, dyes, and catalysts. Finally, further research could be conducted on the potential biochemical and physiological effects of 2,6-Bis-TFNA.

Synthesis Methods

2,6-Bis-TFNA can be synthesized by the reaction of 2,6-dichloroaniline with trifluoromethanesulfonic anhydride in the presence of a base. The reaction is conducted in an inert atmosphere, such as nitrogen or argon, and the reaction mixture is heated to a temperature of 80-90 °C for several hours. The reaction is then cooled and the product is isolated by filtration.

Scientific Research Applications

2,6-Bis-TFNA is used in a variety of scientific research applications. It is often used as a reagent in organic synthesis, as it can be used to convert a variety of functional groups into their corresponding trifluoromethyl derivatives. It is also used in the synthesis of pharmaceuticals, dyes, and catalysts. Additionally, it is used in the synthesis of polymers, as the trifluoromethyl group can act as a chain-terminating group, allowing for the synthesis of polymers with controlled chain lengths and properties.